Cas no 2034374-02-0 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide)

• Product name: N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide
• CAS No: 2034374-02-0
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5333848

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide
• N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
• N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide

• Inchi： 1S/C16H17N3O2S/c1-11-15(14-4-3-9-22-14)12(2)19(18-11)7-6-17-16(20)13-5-8-21-10-13/h3-5,8-10H,6-7H2,1-2H3,(H,17,20)
• InChI Key： RVHBVYLNCGVZEK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C)=NN(CCNC(C2=COC=C2)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide

Professional Introduction to N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide (CAS No. 2034374-02-0)

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034374-02-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its thiophenyl and pyrazole moieties, contribute to its unique chemical properties and potential therapeutic applications.

The compound's molecular structure is characterized by a furan ring connected to an amide group, which is further substituted with a long aliphatic chain. This configuration allows for diverse interactions with biological targets, which is a critical factor in drug design. The presence of the 3,5-dimethyl group on the pyrazole ring enhances the compound's stability and influences its electronic properties, making it an attractive candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have shown that N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide interacts with various enzymes and receptors, suggesting its potential as a lead compound for the development of new therapeutic agents. For instance, preliminary computational studies indicate that this molecule may exhibit inhibitory activity against certain kinases, which are known to be involved in various diseases, including cancer.

In vitro experiments have been conducted to evaluate the biological activity of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide. These studies have revealed intriguing results regarding its interaction with biological targets. The compound has shown moderate affinity for several protein kinases, suggesting that it could be a valuable starting point for the development of kinase inhibitors. Additionally, its ability to cross the blood-brain barrier has been observed in some preliminary tests, indicating potential applications in central nervous system disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

One of the most exciting aspects of this compound is its potential role in developing novel therapeutic strategies. The combination of structural features from different heterocyclic systems makes N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-y]ethyl}furan--carboxamide a versatile scaffold for drug discovery. Researchers are exploring its potential applications in treating inflammatory diseases, neurodegenerative disorders, and even infectious diseases. The flexibility of its molecular structure allows it to interact with a wide range of biological targets, making it a promising candidate for further investigation.

The development of new drugs often involves iterative processes of design, synthesis, and testing. N-{2-[3,5-dimethyl--(thiophen--2--y)l--1H-pyr azol--1--y]eth ylfuran--3--carboxamide is no exception. As more data becomes available from both computational and experimental studies, researchers can refine their understanding of its properties and optimize its design for better efficacy and safety profiles.

The compound's furan ring is particularly noteworthy due to its ability to participate in hydrogen bonding interactions with biological targets. This feature can be exploited to enhance binding affinity and selectivity when designing drug candidates. Furthermore, the presence of the pyrazole moiety contributes to the molecule's overall bioisosteric properties, allowing it to mimic other heterocyclic structures that are known to be biologically active.

Recent studies have also highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-{2-[3,5-dimeth yl--4-(thiophen--2--y)l--1H-pyr azol--1--y]eth ylfuran--3--carboxamide exemplify how incorporating diverse structural elements can lead to novel pharmacological profiles. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic interventions.

The future prospects for N-{2-[3,5-dimeth yl--4-(thiophen--2--y)l--1H-pyr azol--1-y]eth ylfuran --3-carboxamide are bright indeed. As research continues to uncover new biological activities and mechanisms of action associated with this compound, it is likely that it will play an increasingly important role in pharmaceutical development. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in realizing its full potential as a therapeutic agent.

In conclusion,N-{2-[3,5-dimeth yl–4-(thiophen–2–yl)–1H–pyrazol–1–yl]ethyl}furan–3-carboxamide (CAS No. 2034374–02–0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its continued investigation holds great promise for developing new treatments for various diseases, contributing significantly to improving human health outcomes.